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Compound of Interest

Compound Name: Ethyl 2,4-dichlorooctanoate

Cat. No.: B15430085

Essential Safety and Handling Guide for Ethyl 2,4-
dichlorooctanoate

Disclaimer: No specific Safety Data Sheet (SDS) is available for Ethyl 2,4-dichlorooctanoate.
The following guidance is based on the safety information for its structural isomer, Ethyl 6,8-
dichlorooctanoate, and general best practices for handling chlorinated organic compounds.
Users should exercise caution and handle this compound as potentially hazardous.

This guide provides essential safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling Ethyl 2,4-
dichlorooctanoate.

Immediate Safety Information

Based on data for the structural isomer, Ethyl 6,8-dichlorooctanoate, this compound is
classified under the Globally Harmonized System (GHS) with the following hazards:

e H317: May cause an allergic skin reaction.[1][2]
e H411: Toxic to aquatic life with long lasting effects.[1][2]

Due to the presence of dichlorinated alkyl chains, there is a potential for target organ toxicity,
including nephrotoxicity, upon in-vivo hydrolysis.
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Quantitative Data Summary

The following table summarizes available data for Ethyl 6,8-dichlorooctanoate, a structural
isomer of Ethyl 2,4-dichlorooctanoate.

Property Value Source
GHS Hazard Statements H317, H411 [11[2]
Molecular Formula C10H18CI202 [1112]
Molecular Weight 241.15 g/mol [1]
Boiling Point 288.5 °C at 760 mmHg [3]
Flash Point >110 °C (>230 °F) [2][3]
Density 1.107 g/mL at 25 °C [2][3]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls

o Ventilation: Always handle Ethyl 2,4-dichlorooctanoate in a certified chemical fume hood to
minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure a calibrated and unobstructed eyewash station and
safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

e Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of
degradation or puncture before and during use.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn
when there is a risk of splashing.

» Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.
Ensure full-length pants and closed-toe shoes are worn.
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o Respiratory Protection: If there is a risk of generating aerosols or working outside of a fume
hood, a NIOSH-approved respirator with an organic vapor cartridge is required.

Chemical Handling

e Preparation:
o Designate a specific area within the fume hood for handling Ethyl 2,4-dichlorooctanoate.
o Assemble all necessary equipment and reagents before starting the experiment.

o Ensure a container for halogenated organic waste is properly labeled and accessible
within the fume hood.

e During Use:

[¢]

Avoid direct contact with the skin and eyes.

[e]

Use compatible labware (e.g., glass, PTFE).

o

Keep containers tightly sealed when not in use to prevent the release of vapors.

[¢]

In case of a spill, follow the spill response protocol outlined below.
o After Use:

o Decontaminate all surfaces and equipment that have come into contact with the chemical
using a suitable solvent (e.g., ethanol or isopropanol) followed by soap and water.

o Dispose of all contaminated materials, including gloves and wipes, as hazardous waste.

o Wash hands thoroughly with soap and water after handling the chemical and before
leaving the laboratory.

Spill Response

e Small Spills (within a fume hood):
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o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Collect the absorbed material into a labeled container for hazardous waste.

o Decontaminate the area with a suitable solvent and then with soap and water.

o Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

o

[¢]

If the spill is flammable, turn off all ignition sources.

[¢]

Close the laboratory doors and prevent entry.

[e]

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
Waste Segregation and Collection

o Liquid Waste: Collect all liquid waste containing Ethyl 2,4-dichlorooctanoate in a
dedicated, properly labeled, and sealed container for "Halogenated Organic Waste". Do not
mix with non-halogenated organic waste.

o Solid Waste: All solid waste contaminated with Ethyl 2,4-dichlorooctanoate (e.g., gloves,
absorbent materials, contaminated labware) must be collected in a separate, sealed, and
labeled container for "Solid Halogenated Organic Waste".

Disposal Procedure

o Sink Disposal:DO NOT dispose of Ethyl 2,4-dichlorooctanoate or its waste down the drain.
[4] This compound is toxic to aquatic life.[1][2]

o Waste Pickup: Store the sealed hazardous waste containers in a designated satellite
accumulation area. Arrange for pickup by your institution's EHS or a licensed hazardous
waste disposal contractor.
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e Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations. Chlorinated organic waste is typically disposed of via high-
temperature incineration by a licensed facility.[5]

Experimental Workflow Diagram
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Safe Handling Workflow for Ethyl 2,4-dichlorooctanoate
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Caption: Workflow for the safe handling of Ethyl 2,4-dichlorooctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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